Cas no 27956-88-3 (Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI))
27956-88-3 structure
Product Name:Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
CAS No:27956-88-3
MF:C5H13N2O4PS
MW:228.206480741501
CID:267467
PubChem ID:214263
Update Time:2025-04-19
Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
- propanamide, 3-[[2-(phosphonothio)ethyl]amino]-
- 2-[(3-amino-3-oxopropyl)amino]ethylsulfanylphosphonic acid
- 3-((2-(Phosphonothio)ethyl)amino)propanamide
- CHEMBL309510
- Phosphorothioic acid, S-ester with 3-((2-mercaptoethyl)amino)propionamide
- Propanamide, 3-((2-(phosphonothio)ethyl)amino)-
- WR-6458
- Phosphorothioic acid, S-ester with 3-((2-mercaptoethyl)amino)propionamide (8CI)
- WR6458
- Betamide
- BRN 3948132
- S-(2-((2'-Carbamoylethyl)amino)ethyl) dihydrogen phosphorothioate
- DTXSID80182237
- 27956-88-3
-
- Inchi: 1S/C5H13N2O4PS/c6-5(8)1-2-7-3-4-13-12(9,10)11/h7H,1-4H2,(H2,6,8)(H2,9,10,11)
- InChI Key: MQAISPIJGUNNSJ-UHFFFAOYSA-N
- SMILES: S(CCNCCC(N)=O)P(=O)(O)O
Computed Properties
- Exact Mass: 228.03349
- Monoisotopic Mass: 228.03336507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 112.65
Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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